![molecular formula C22H30N2O4S2 B6549076 2,3,5,6-tetramethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide CAS No. 1040660-63-6](/img/structure/B6549076.png)
2,3,5,6-tetramethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
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Description
2,3,5,6-tetramethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C22H30N2O4S2 and its molecular weight is 450.6 g/mol. The purity is usually 95%.
The exact mass of the compound 2,3,5,6-tetramethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is 450.16469979 g/mol and the complexity rating of the compound is 773. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2,3,5,6-tetramethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3,5,6-tetramethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- TMPDA serves as a catalyst in the Baylis-Hillman reaction of cycloalkenones. This reaction involves the coupling of an α,β-unsaturated carbonyl compound with an activated alkene, leading to the formation of a new carbon-carbon bond. The use of TMPDA enhances reaction efficiency and selectivity .
- During the bisquaternization process, TMPDA plays a crucial role in the preparation of homodimeric asymmetric monomethine cyanine dyes. These dyes find applications in fluorescence imaging, biological labeling, and other optical studies .
- TMPDA acts as a ligand (L) in the synthesis of dinuclear μ-carbonato-dicopper (II) species. These complexes exhibit interesting reactivity and may find use in catalysis or materials science .
- Mono- and bidentate phosphites derived from TMPDA serve as catalysts in the hydroformylation (oxo process) of allyl cyanide and heterocyclic olefins. Hydroformylation is a key step in the industrial production of aldehydes from alkenes .
- TMPDA-based chiral ligands enable the asymmetric hydrogenation of dimethyl itaconate. This reaction produces optically active compounds, which are valuable intermediates in organic synthesis and pharmaceuticals .
Catalyst for Baylis-Hillman Reaction
Asymmetric Synthesis of Monomethine Cyanine Dyes
Ligand for Dinuclear Copper Complexes
Hydroformylation Catalyst
Asymmetric Hydrogenation of Dimethyl Itaconate
properties
IUPAC Name |
2,3,5,6-tetramethyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O4S2/c1-6-12-29(25,26)24-11-7-8-19-14-20(9-10-21(19)24)23-30(27,28)22-17(4)15(2)13-16(3)18(22)5/h9-10,13-14,23H,6-8,11-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOCQCILBUKVTBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C(=CC(=C3C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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